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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

Essential Safety and Handling Guide for
Strontium Carbonate
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals working with strontium carbonate. Adherence to these procedures is critical for

ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling strontium carbonate, particularly in powder form, the primary goal is to

prevent inhalation of dust and contact with skin and eyes. The recommended PPE is outlined

below.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95, P1, or P3

filter).[1][2][3] Required when

dust is generated. A respiratory

protection program that meets

OSHA 29CFR 1910.134

should be followed.[4]

Strontium carbonate dust can

be irritating to the respiratory

system.[1][5][6] Inhalation may

lead to coughing, sneezing,

and nasal irritation.[4][5]

Repeated or prolonged

exposure could result in more

severe conditions like chronic

bronchitis.[1]

Eye Protection

Splash-resistant safety

goggles.[4] Dust-proof goggles

are recommended if the

environment is dusty.[1]

Prevents eye irritation from

dust particles.[1][4][6] An

emergency eye wash fountain

should be readily available in

the immediate work area.[4]

Hand Protection

PVC or natural rubber gloves.

[1][7] Neoprene gloves should

be avoided.[1][7] Gloves must

be inspected before use.[6]

Protects against skin irritation

and potential dermatitis from

prolonged contact.[1][4]

Skin and Body Protection

Long-sleeved clothing, lab

coat, or a dust-impervious

protective suit (PVC).[1][7]

Minimizes skin contact with the

powder.[1] Contaminated

clothing should be removed

and washed before reuse.[1]

Occupational Exposure Limits
No specific occupational exposure limits have been established for strontium carbonate.[4]

Therefore, the exposure limits for "Particulates Not Otherwise Regulated" (PNOR) or "nuisance

dusts" should be applied.[3][4]
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Regulatory Body
Exposure Limit
Type

Value (Total Dust)
Value (Respirable
Fraction)

OSHA (PEL) TWA 15 mg/m³[3][4] 5 mg/m³[3][4]

NIOSH (REL) TWA 10 mg/m³[4] 5 mg/m³[4]

ACGIH (TLV) TWA 10 mg/m³[3] -

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: Handling Strontium Carbonate
1. Engineering Controls:

Always handle strontium carbonate in a well-ventilated area.[1][8][9]

Use a local exhaust ventilation system or a process enclosure to control dust at the source.

[4][5][6]

2. Safe Handling Practices:

Minimize dust generation and accumulation during handling.[4][7]

Avoid all personal contact, including inhalation.[9]

Do not eat, drink, or smoke in areas where strontium carbonate is handled.[1]

Wash hands thoroughly after handling and before breaks.[1][10]

3. Storage:

Store in a cool, dry, and well-ventilated place.[5][6]

Keep containers tightly closed and properly labeled.[1][5][6]

Store away from incompatible materials such as acids.[1][7] Contact with acids can liberate

carbon dioxide, sometimes violently.[1][7]
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Accidental Release Measures
Small Spills: Carefully sweep or vacuum up the spilled material and place it into a suitable,

labeled container for disposal.[1][6] Avoid actions that raise dust.[1][6] Wet sweeping or using

a vacuum with a HEPA filter can help to avoid dust dispersal.[11]

Large Spills: Isolate the hazard area and deny entry to unnecessary personnel.[4] Wet the

material with water to prevent dust from becoming airborne, and then dike for later disposal.

[10]

Ensure adequate ventilation in the spill area.[7][11]

Disposal Plan
Dispose of waste strontium carbonate in accordance with all applicable federal, state, and

local regulations.[4][8]

Waste should be collected in sealed, properly labeled containers and sent to an approved

waste disposal facility.[1][10]

Empty containers may retain product residue and should be treated as hazardous waste until

properly cleaned or disposed of.[5]
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Preparation & Risk Assessment

PPE Selection

Handling Procedure

Post-Handling

Review Safety Data Sheet (SDS)
for Strontium Carbonate

Assess Task-Specific Risks
(e.g., weighing, mixing, potential for dust)

Select Respiratory Protection
(e.g., N95, P1, P3 filter)

Dust expected

Select Eye Protection
(Splash-resistant/dust-proof goggles)

Select Hand Protection
(PVC or natural rubber gloves)

Select Body Protection
(Lab coat, long sleeves)

Don PPE Correctly

Handle Strontium Carbonate
in Ventilated Area

Minimize Dust Generation

Doff and Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE selection and handling workflow for Strontium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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